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Compound of Interest

Compound Name: Einecs 301-186-9

Cat. No.: B12673181 Get Quote

EINECS 301-186-9 is identified as 2,4,6-Tris(dimethylaminomethyl)phenol (CAS No. 90-72-2),

a chemical compound predominantly used as a catalyst and curing agent in laboratory and

industrial settings.[1][2][3] This guide provides crucial safety protocols, personal protective

equipment (PPE) recommendations, and disposal plans for researchers, scientists, and drug

development professionals to ensure safe handling and minimize exposure risks.

This compound is classified as harmful if swallowed or in contact with skin, and it can cause

severe skin burns and eye damage.[3][4][5] Adherence to the following guidelines is imperative

for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 2,4,6-Tris(dimethylaminomethyl)phenol.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Chemical safety goggles and

face shield

Goggles should be worn at all

times. A face shield is required

when there is a risk of

splashing.[6]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are suitable.[7]

Gloves should be inspected

before use and replaced

immediately if contaminated or

damaged.[7]

Body
Chemical-resistant coveralls or

lab coat

A lab coat should be worn for

all procedures. Chemical-

resistant coveralls are

recommended for larger

quantities or when there is a

significant risk of splashing.[7]

[8]

Respiratory
Respirator with appropriate

filter

Use in a well-ventilated area. If

ventilation is inadequate or for

spill cleanup, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[6]

Feet
Closed-toe, chemical-resistant

shoes

Leather or canvas shoes are

not suitable.[7][8]

Experimental Workflow and Handling
Proper handling procedures are critical to prevent accidents and exposure. The following

diagram illustrates the standard workflow for handling 2,4,6-Tris(dimethylaminomethyl)phenol

in a laboratory setting.
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Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

Spill Management Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the chemical with an inert material such as sand, earth, or

vermiculite.[1][6] Do not use combustible materials.

Collect: Carefully collect the absorbed material into a labeled, sealable container for

disposal.[6]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Report: Report the spill to the appropriate safety officer.

Disposal Plan:

All waste containing 2,4,6-Tris(dimethylaminomethyl)phenol must be treated as hazardous

waste.
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Waste Type Disposal Container Disposal Procedure

Contaminated Solids (e.g.,

absorbent materials, gloves)

Labeled, sealed, chemical-

resistant container

Store in a designated

hazardous waste accumulation

area. Arrange for pickup by a

licensed hazardous waste

disposal company.[9][10]

Unused or Waste Chemical
Original or appropriate,

labeled, sealed container

Do not mix with other waste

streams. Dispose of as

hazardous chemical waste

through a licensed contractor.

[9]

Contaminated Labware
Puncture-proof, labeled

container

Decontaminate if possible.

Otherwise, dispose of as

hazardous solid waste.

It is crucial to adhere to all local, state, and federal regulations regarding hazardous waste

disposal.[6] Never dispose of this chemical down the drain or in regular trash.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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